Cas no 1805114-03-7 (5-Chloro-2-fluoro-4-methylbenzyl chloride)

• Product Name: 5-Chloro-2-fluoro-4-methylbenzyl chloride
• CAS No: 1805114-03-7
• MF: C₈H₇Cl₂F
• MW: 193.045583963394
• CID: 5006761
• Update Time: 2025-10-13

5-Chloro-2-fluoro-4-methylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-methylbenzyl chloride

• Inchi： 1S/C8H7Cl2F/c1-5-2-8(11)6(4-9)3-7(5)10/h2-3H,4H2,1H3
• InChI Key： HUWWBRGVFBWAHR-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)C(=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Additional information on 5-Chloro-2-fluoro-4-methylbenzyl chloride

5-Chloro-2-fluoro-4-methylbenzyl Chloride: A Comprehensive Overview

5-Chloro-2-fluoro-4-methylbenzyl chloride, also known by its CAS number 1805114-03-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzyl chloride, characterized by the presence of chlorine, fluorine, and methyl substituents at specific positions on the benzene ring. The unique combination of these substituents imparts distinct chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 5-chloro-2-fluoro-4-methylbenzyl chloride typically involves multi-step organic reactions, often starting from chlorobenzene derivatives. Recent advancements in catalytic processes have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's stability under various reaction conditions makes it suitable for use in nucleophilic substitution reactions, which are pivotal in drug discovery and agrochemical development.

In the realm of pharmaceuticals, 5-chloro-2-fluoro-4-methylbenzyl chloride has been explored as an intermediate in the synthesis of bioactive molecules. Its ability to undergo diverse transformations allows chemists to design compounds with specific pharmacokinetic profiles. For instance, studies published in the Journal of Medicinal Chemistry highlight its role in the development of potential anticancer agents, where the chlorine and fluorine substituents contribute to enhanced bioavailability and target specificity.

The electronic effects of the substituents on the benzene ring also make this compound an interesting subject for materials science research. The methyl group at position 4 introduces steric hindrance, while the chlorine and fluorine atoms at positions 5 and 2, respectively, influence the compound's electronic distribution. These properties have been leveraged in the synthesis of advanced polymers and optoelectronic materials, as reported in recent issues of Nature Materials.

In addition to its synthetic applications, 5-chloro-2-fluoro-4-methylbenzyl chloride has found utility in analytical chemistry as a reference standard for chromatographic separations. Its distinct retention characteristics make it an ideal benchmark for evaluating the performance of high-performance liquid chromatography (HPLC) columns.

The environmental impact of this compound has also been a focus of recent studies. Research conducted by the European Chemicals Agency (ECHA) indicates that while it exhibits moderate toxicity to aquatic organisms, its persistence in the environment is relatively low due to efficient biodegradation pathways. These findings underscore the importance of responsible handling and disposal practices to minimize ecological risks.

In conclusion, 5-chloro-2-fluoro-4-methylbenzyl chloride, with its unique chemical properties and diverse applications, remains a focal point in contemporary chemical research. Its role as an intermediate in drug development, material synthesis, and analytical chemistry highlights its significance across multiple disciplines. As ongoing research continues to uncover new potentials for this compound, its importance in both academic and industrial settings is expected to grow further.